Cas no 1251689-06-1 (N-2-(3,4-dimethoxyphenyl)ethyl-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide)

• Product Name: N-2-(3,4-dimethoxyphenyl)ethyl-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide
• CAS No: 1251689-06-1
• MF: C₁₈H₁₉N₅O₃S
• MW: 385.440161943436
• CID: 6204688
• PubChem ID: 49670079
• Update Time: 2025-08-05

N-2-(3,4-dimethoxyphenyl)ethyl-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3,4-dimethoxyphenyl)ethyl-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide
• F6039-0073
• N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[(pyrimidin-2-yl)amino]-1,3-thiazole-4-carboxamide
• N-(3,4-dimethoxyphenethyl)-2-(pyrimidin-2-ylamino)thiazole-4-carboxamide
• 1251689-06-1
• VU0530282-1
• N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(pyrimidin-2-ylamino)-1,3-thiazole-4-carboxamide
• AKOS024530023

• Inchi： 1S/C18H19N5O3S/c1-25-14-5-4-12(10-15(14)26-2)6-9-19-16(24)13-11-27-18(22-13)23-17-20-7-3-8-21-17/h3-5,7-8,10-11H,6,9H2,1-2H3,(H,19,24)(H,20,21,22,23)
• InChI Key： DJSNVOPPTCYLFL-UHFFFAOYSA-N
• SMILES： S1C(NC2N=CC=CN=2)=NC(=C1)C(NCCC1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 385.121
• Monoisotopic Mass: 385.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127A^2
• XLogP3: 3

Additional information on N-2-(3,4-dimethoxyphenyl)ethyl-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide

N-2-(3,4-dimethoxyphenyl)ethyl-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide (CAS No. 1251689-06-1): An Overview of a Promising Compound in Medicinal Chemistry

N-2-(3,4-dimethoxyphenyl)ethyl-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide (CAS No. 1251689-06-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazoles and features a unique structural framework that combines a pyrimidine moiety with a dimethoxyphenyl group. The combination of these functional groups imparts distinct pharmacological properties, making it a subject of extensive research and development.

The chemical structure of N-2-(3,4-dimethoxyphenyl)ethyl-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide is characterized by its aromatic and heterocyclic components. The thiazole ring, a five-membered ring containing sulfur and nitrogen atoms, is known for its biological activity and is often found in various bioactive molecules. The pyrimidine moiety, on the other hand, is a six-membered ring with two nitrogen atoms and is commonly associated with nucleic acids and other biologically important compounds. The presence of the dimethoxyphenyl group further enhances the compound's lipophilicity and stability, contributing to its potential as a drug candidate.

Recent studies have highlighted the multifaceted biological activities of N-2-(3,4-dimethoxyphenyl)ethyl-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide. One of the most promising areas of research involves its antitumor properties. In vitro and in vivo experiments have demonstrated that this compound exhibits significant cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action appears to involve the inhibition of key signaling pathways that are crucial for cancer cell proliferation and survival.

Moreover, N-2-(3,4-dimethoxyphenyl)ethyl-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide has shown potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have indicated that this compound can effectively reduce inflammation by modulating the production of pro-inflammatory cytokines and chemokines. This makes it a promising candidate for the development of new anti-inflammatory therapies.

In addition to its antitumor and anti-inflammatory properties, N-2-(3,4-dimethoxyphenyl)ethyl-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide has also been investigated for its neuroprotective effects. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are major health concerns worldwide. Research has shown that this compound can protect neurons from oxidative stress and promote neurogenesis, suggesting its potential use in the treatment of these debilitating conditions.

The pharmacokinetic profile of N-2-(3,4-dimethoxyphenyl)ethyl-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide has been studied extensively to evaluate its suitability as a drug candidate. Studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is well-absorbed orally and has good bioavailability. It also shows low toxicity in animal models, which is a crucial factor for its further development as a therapeutic agent.

One of the key challenges in drug development is ensuring that new compounds do not interact adversely with other medications or cause significant side effects. Preclinical studies have shown that N-2-(3,4-dimethoxyphenyl)ethyl-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide has minimal interactions with common drugs used in clinical practice. This reduces the risk of drug-drug interactions and enhances its safety profile.

The future prospects for N-2-(3,4-dimethoxyphenyl)ethyl-2-(pyrimidin-2-y l)amino -1 , 3 -th iazol e - 4 -car box amide are promising. Ongoing clinical trials are aimed at evaluating its efficacy and safety in human subjects. These trials will provide valuable insights into its potential therapeutic applications and help guide its development as a new drug candidate.

In conclusion, N - 2 - ( 3 , 4 - d im eth oxy phen yl ) et h yl - 2 - ( py rim id i n - 2 - yl ) am i n o - 1 , 3 - th i az o l e - 4 - car b ox am ide (CAS No. 1251689 -06 - 1 ) represents a significant advancement in medicinal chemistry due to its diverse biological activities and favorable pharmacokinetic properties. Its potential applications in cancer therapy, anti-inflammatory treatments, and neuroprotection make it an exciting area of research for scientists and clinicians alike.